Benzoic acid, 4-[methyl(trifluoroacetyl)amino]-

• CAS No.: 50734-07-1
• Molecular Formula: C10H8F3NO3
• Molecular Weight: 247.17 g/mol
• IUPAC Name: 4-[methyl-(2,2,2-trifluoroacetyl)amino]benzoic acid
• InChI: InChI=1S/C10H8F3NO3/c1-14(9(17)10(11,12)13)7-4-2-6(3-5-7)8(15)16/h2-5H,1H3,(H,15,16)
• InChI Key: PFXPSQZNEJOAOP-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)C(=O)O)C(=O)C(F)(F)F

Description

Benzoic acid, 4-[methyl(trifluoroacetyl)amino]- is a useful research compound. Its molecular formula is C10H8F3NO3 and its molecular weight is 247.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(N-Methyltrifluoroacetamido)benzoic acid may be prepared in the following manner: a solution of trifluoroacetic anhydride (43.75 g) in anhydrous diethyl ether (50 cc) is added to a solution of 4-methylaminobenzoic acid (21 g) in anhydrous diethyl ether (200 cc) while the temperature is maintained in the vicinity of 0° C. The reaction mixture is then stirred for 20 hours at a temperature in the region of 20° C. and is thereafter concentrated to dryness under reduced pressure (2.7 kPa). On recrystallization of the residue obtained in a diisopropyl ether/ethyl acetate mixture (80:20 by volume), 4-(N-methyltrifluoroacetamido)benzoic acid (7.5 g), m.p. 175° C., is obtained.